Cas no 478256-54-1 (<br>(E)-5-(2-methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-t hiol)

• Product Name: <br>(E)-5-(2-methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
• CAS No: 478256-54-1
• MF: C₁₆H₁₃N₅O₃S
• MW: 355.371121168137
• CID: 3050468
• PubChem ID: 6878830
• Update Time: 2025-04-21

<br>(E)-5-(2-methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-5-(2-methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
• AKOS005709668
• STK996592
• 5-(2-methoxyphenyl)-4-{[(E)-(2-nitrophenyl)methylidene]amino}-4H-1,2,4-triazole-3-thiol
• 478256-54-1
• AKOS002172170
• STL056874
• 5-(2-methoxyphenyl)-4-{[(E)-(2-nitrophenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 646-704-7
• 5-(2-Methoxyphenyl)-4-((2-nitrobenzylidene)amino)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C16H13N5O3S/c1-24-14-9-5-3-7-12(14)15-18-19-16(25)20(15)17-10-11-6-2-4-8-13(11)21(22)23/h2-10H,1H3,(H,19,25)/b17-10+
• InChI Key： ODFHWLRSQUHCHV-LICLKQGHSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2OC)N1/N=C/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 355.07391047Da
• Monoisotopic Mass: 355.07391047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų